3,6-Dinitrobenzo(a)pyrene
3,6-Dinitrobenzo(a)pyrene
Brand Name:
Vulcanchem
CAS No.:
128714-76-1
VCID:
VC21172332
InChI:
InChI=1S/C20H10N2O4/c23-21(24)17-10-6-11-5-7-13-12-3-1-2-4-14(12)20(22(25)26)16-9-8-15(17)18(11)19(13)16/h1-10H
SMILES:
C1=CC=C2C(=C1)C3=C4C(=C2[N+](=O)[O-])C=CC5=C(C=CC(=C54)C=C3)[N+](=O)[O-]
Molecular Formula:
C20H10N2O4
Molecular Weight:
342.3 g/mol
3,6-Dinitrobenzo(a)pyrene
CAS No.: 128714-76-1
Cat. No.: VC21172332
Molecular Formula: C20H10N2O4
Molecular Weight: 342.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 128714-76-1 |
|---|---|
| Molecular Formula | C20H10N2O4 |
| Molecular Weight | 342.3 g/mol |
| IUPAC Name | 3,6-dinitrobenzo[a]pyrene |
| Standard InChI | InChI=1S/C20H10N2O4/c23-21(24)17-10-6-11-5-7-13-12-3-1-2-4-14(12)20(22(25)26)16-9-8-15(17)18(11)19(13)16/h1-10H |
| Standard InChI Key | FZBOFNLBBMIJMT-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C3=C4C(=C2[N+](=O)[O-])C=CC5=C(C=CC(=C54)C=C3)[N+](=O)[O-] |
| Canonical SMILES | C1=CC=C2C(=C1)C3=C4C(=C2[N+](=O)[O-])C=CC5=C(C=CC(=C54)C=C3)[N+](=O)[O-] |
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